Cas no 1524161-71-4 (4-amino-3-(1,3-thiazol-2-yl)butanoic acid)

• Product Name: 4-amino-3-(1,3-thiazol-2-yl)butanoic acid
• CAS No: 1524161-71-4
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6032182
• PubChem ID: 82602306
• Update Time: 2025-08-02

4-amino-3-(1,3-thiazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1,3-thiazol-2-yl)butanoic acid
• EN300-1853763
• 1524161-71-4

• Inchi： 1S/C7H10N2O2S/c8-4-5(3-6(10)11)7-9-1-2-12-7/h1-2,5H,3-4,8H2,(H,10,11)
• InChI Key： HZHYTHATXBUEKI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(1,3-thiazol-2-yl)butanoic acid

Comprehensive Overview of 4-amino-3-(1,3-thiazol-2-yl)butanoic acid (CAS No. 1524161-71-4)

4-amino-3-(1,3-thiazol-2-yl)butanoic acid, with the CAS number 1524161-71-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound features a unique structure combining a thiazole ring with an amino acid backbone, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to natural metabolites and its ability to modulate biological pathways.

The thiazole moiety in 4-amino-3-(1,3-thiazol-2-yl)butanoic acid is a critical functional group, often found in pharmaceuticals and agrochemicals due to its diverse biological activities. This compound's amino acid derivative nature further enhances its utility in designing peptide-based therapeutics. Recent studies highlight its role in targeting enzymes and receptors involved in metabolic disorders, inflammation, and neurological conditions. As the demand for novel small molecule inhibitors and biochemical probes grows, this compound is increasingly explored in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of current trends, 4-amino-3-(1,3-thiazol-2-yl)butanoic acid aligns with the rising interest in precision medicine and personalized therapeutics. Its modular structure allows for facile derivatization, enabling researchers to tailor its properties for specific applications. For instance, it has been investigated as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. Additionally, its compatibility with green chemistry principles makes it attractive for sustainable synthesis routes, addressing the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

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Quality control and analytical characterization are paramount when working with 4-amino-3-(1,3-thiazol-2-yl)butanoic acid. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. Researchers also rely on computational tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets. These methodologies are essential for advancing its applications in rational drug design and chemical biology.

In summary, 4-amino-3-(1,3-thiazol-2-yl)butanoic acid (CAS No. 1524161-71-4) represents a versatile and promising compound in modern scientific research. Its dual functionality as a thiazole derivative and amino acid analog positions it at the intersection of multiple disciplines, from medicinal chemistry to materials science. As innovation in biopharmaceuticals and biocatalysis accelerates, this compound is poised to play a pivotal role in shaping future breakthroughs.